Cas no 6918-69-0 ([1,1'-Biphenyl]-4,4'-dibutanoic acid)

[1,1'-Biphenyl]-4,4'-dibutanoic acid structure
6918-69-0 structure
Product Name:[1,1'-Biphenyl]-4,4'-dibutanoic acid
CAS No:6918-69-0
MF:C20H22O4
MW:326.386286258698
CID:392085
PubChem ID:4602721
Update Time:2025-04-19

[1,1'-Biphenyl]-4,4'-dibutanoic acid Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4,4'-dibutanoic acid
    • 4-[4-[4-(3-carboxypropyl)phenyl]phenyl]butanoic acid
    • 6918-69-0
    • DTXSID40404765
    • Inchi: 1S/C20H22O4/c21-19(22)5-1-3-15-7-11-17(12-8-15)18-13-9-16(10-14-18)4-2-6-20(23)24/h7-14H,1-6H2,(H,21,22)(H,23,24)
    • InChI Key: ZZPAQEYVFJRDIS-UHFFFAOYSA-N
    • SMILES: OC(CCCC1C=CC(=CC=1)C1C=CC(=CC=1)CCCC(=O)O)=O

Computed Properties

  • Exact Mass: 326.15180918g/mol
  • Monoisotopic Mass: 326.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 74.6Ų
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